Cas no 1506-12-3 (2-Naphthalenemethanol,5,6,7,8-tetrahydro-a-[[(1-methylpropyl)amino]methyl]-, hydrochloride (1:1))

2-Naphthalenemethanol,5,6,7,8-tetrahydro-a-[[(1-methylpropyl)amino]methyl]-, hydrochloride (1:1) structure
1506-12-3 structure
Product Name:2-Naphthalenemethanol,5,6,7,8-tetrahydro-a-[[(1-methylpropyl)amino]methyl]-, hydrochloride (1:1)
CAS No:1506-12-3
MF:C16H26ClNO
MW:283.836743831635
CID:157039
PubChem ID:15176
Update Time:2025-04-19

2-Naphthalenemethanol,5,6,7,8-tetrahydro-a-[[(1-methylpropyl)amino]methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenemethanol,5,6,7,8-tetrahydro-a-[[(1-methylpropyl)amino]methyl]-, hydrochloride (1:1)
    • 2-Naphthalenemethanol,5,6,7,8-tetrahydro-a-[[(1-methylpropyl)amino]methyl]-, hydrochloride (1:...
    • butan-2-yl-[2-hydroxy-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]azanium,chloride
    • Butidrinum
    • 2-Naphthalenemethanol, 5,6,7,8-tetrahydro-alpha-((sec-butylamino)methyl)-, hydrochloride
    • 2-sec-Butylamino-1-(5,6,7,8-tetrahydro-2-naphthyl)-ethanol hydrochloride
    • 5,6,7,8-Tetrahydro-alpha-(((1-methylpropyl)amino)methyl)-2-naphthalenemethanol hydrochloride
    • Betabloc
    • Butidrine
    • Butidrine HCl
    • Butidrine hydrochloride
    • Butyridine hydrochloride
    • N-[2-hydroxy-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]butan-2-aminium chloride
    • Recetan
    • (2-hydroxy-2-tetralin-6-yl-ethyl)-sec-butyl-ammonium chloride
    • butan-2-yl-[2-hydroxy-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]azanium chloride
    • 1506-12-3
    • (R,R)-2-sec-Butylamino-(5,6,7,8-tetrahydro-2-naphthyl)ethanol hydrochloride
    • 2-Naphthalenemethanol, 5,6,7,8-tetrahydro-alpha-((sec-butylamino)methyl)-, hydrochloride, (R,R)-
    • UNII-10P2W05TXJ
    • butan-2-yl-[2-hydroxy-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]azanium;chloride
    • 5803-79-2
    • 10P2W05TXJ
    • 3-Nitropyridine????
    • Inchi: 1S/C16H25NO.ClH/c1-3-12(2)17-11-16(18)15-9-8-13-6-4-5-7-14(13)10-15;/h8-10,12,16-18H,3-7,11H2,1-2H3;1H
    • InChI Key: KHBXORBAOCQNMC-UHFFFAOYSA-N
    • SMILES: [Cl-].OC(C1C=CC2CCCCC=2C=1)C[NH2+]C(C)CC

Computed Properties

  • Exact Mass: 283.17048
  • Monoisotopic Mass: 283.170292
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.8

Experimental Properties

  • Density: g/cm3
  • Melting Point: 129-130°
  • Boiling Point: 385.3°Cat760mmHg
  • Flash Point: 104.5°C
  • PSA: 32.26

2-Naphthalenemethanol,5,6,7,8-tetrahydro-a-[[(1-methylpropyl)amino]methyl]-, hydrochloride (1:1) Security Information

  • Toxicity:LD50 in mice (mg/kg): 20.2 i.v.; 235 orally (Ferrini)

2-Naphthalenemethanol,5,6,7,8-tetrahydro-a-[[(1-methylpropyl)amino]methyl]-, hydrochloride (1:1) Related Literature

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